4-(1H-IMIDAZOL-4-YL)-BUTYLAMINE 2HBR
Description
4-(1H-Imidazol-4-yl)-butylamine 2HBr is a dihydrobromide salt featuring an imidazole ring linked to a butylamine chain. The imidazole moiety, a five-membered heterocycle with two nitrogen atoms, confers coordination versatility, while the protonated butylamine group enhances solubility in polar solvents.
Properties
CAS No. |
149629-69-6 |
|---|---|
Molecular Formula |
C7H15Br2N3 |
Molecular Weight |
301.026 |
IUPAC Name |
4-(1H-imidazol-5-yl)butan-1-amine;dihydrobromide |
InChI |
InChI=1S/C7H13N3.2BrH/c8-4-2-1-3-7-5-9-6-10-7;;/h5-6H,1-4,8H2,(H,9,10);2*1H |
InChI Key |
VAHYFSAKUOSKGD-UHFFFAOYSA-N |
SMILES |
C1=C(NC=N1)CCCCN.Br.Br |
Synonyms |
4-(1H-IMIDAZOL-4-YL)-BUTYLAMINE 2HBR |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Comparisons
Table 1: Key Structural Features of Comparable Imidazole Derivatives
| Compound Name | Substituents/Functional Groups | Key Structural Features |
|---|---|---|
| 4-(1H-Imidazol-4-yl)-butylamine 2HBr | Butylamine chain, HBr counterions | Flexible aliphatic chain, ionic interactions |
| 4-[4-(1H-Imidazol-4-yl)phenyl]-1H-imidazole | Phenyl-linked bis-imidazole | Rigid aromatic core, π-π stacking |
| 2-Bromo-4-(1H-imidazol-5-yl)aniline | Bromo group, aniline | Electron-withdrawing Br, planar aromaticity |
| 4-(4-Phenyl-1H-imidazol-1-yl)-2-buten-1-amine | Butenyl chain, phenyl-imidazole | Unsaturated chain, secondary amine |
Key Observations:
- Flexibility vs. Rigidity : The butylamine chain in 4-(1H-Imidazol-4-yl)-butylamine 2HBr introduces conformational flexibility, contrasting with the rigid phenyl-bis-imidazole in 4-[4-(1H-Imidazol-4-yl)phenyl]-1H-imidazole .
- Electronic Effects : The bromine substituent in 2-bromo-4-(1H-imidazol-5-yl)aniline reduces imidazole basicity compared to the protonated amine in the target compound, affecting coordination chemistry .
- Solubility : The HBr counterions in the target compound enhance aqueous solubility, unlike neutral analogs like 4-[4-(1H-Imidazol-4-yl)phenyl]-1H-imidazole .
Coordination and Application Potential
Key Observations:
- MOF Construction : While 4-[4-(1H-Imidazol-4-yl)phenyl]-1H-imidazole forms layered structures via hydrogen bonding (R44(28) motifs) , the target compound’s flexible chain may enable diverse coordination geometries with transition metals.
- Reactivity : The bromine in 2-bromo-4-(1H-imidazol-5-yl)aniline facilitates Suzuki-Miyaura couplings, whereas the target compound’s amine group could participate in Schiff base formation .
Physicochemical Properties
Table 3: Comparative Physicochemical Data
| Property | 4-(1H-Imidazol-4-yl)-butylamine 2HBr | 4-[4-(1H-Imidazol-4-yl)phenyl]-1H-imidazole |
|---|---|---|
| Molecular Weight (g/mol) | ~307.1 (C7H14N4·2HBr) | 210.23 (C12H10N4) |
| Solubility | High in water (ionic form) | Low (neutral, hydrophobic core) |
| Thermal Stability | Moderate (HBr decomposition at ~200°C) | High (stable up to 300°C) |
| Crystal Packing | Ionic interactions, H-bonding | Layered H-bonding (2D networks) |
Key Observations:
- Thermal Stability : The HBr counterions in the target compound lower decomposition temperatures compared to thermally robust MOF-building analogs .
- Crystallization : ’s compound forms 2D layers via N–H⋯N hydrogen bonds, whereas the target compound’s ionic nature may favor salt bridges or ion-dipole interactions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
